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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate plasticizer is a critical decision that can significantly impact the performance,

stability, and safety of a final product. This guide provides an objective comparison of the

performance of Diisodecyl adipate (DIDA) with other commonly used adipate esters: Dioctyl

adipate (DOA), Diisononyl adipate (DINA), and Di(2-ethylhexyl) adipate (DEHA). This analysis

is supported by experimental data to facilitate informed decision-making in material selection

and formulation development.

Adipate esters are a class of non-phthalate plasticizers favored for their excellent low-

temperature flexibility and good compatibility with a variety of polymers, most notably polyvinyl

chloride (PVC).[1] They are often considered safer alternatives to traditional phthalate

plasticizers in sensitive applications such as medical devices and food packaging.[1] The

choice among different adipate esters depends on the specific performance requirements of

the end application, including the desired balance of flexibility, permanence, and processing

characteristics.

Executive Summary
Diisodecyl adipate (DIDA) is distinguished by its higher molecular weight, which contributes to

its lower volatility and enhanced resistance to extraction and migration compared to shorter-

chain adipates like DOA.[2][3] This improved permanence, however, can come with a slight

trade-off in plasticizing efficiency. DINA offers a performance profile that is often intermediate

between DOA and DIDA. DEHA, also known as DOA, is a widely used general-purpose
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adipate plasticizer that provides a good balance of properties. The selection of the optimal

adipate ester is therefore a matter of balancing the need for low-temperature performance,

long-term stability, and processing efficiency.

Quantitative Performance Comparison
The following tables summarize key performance data for Diisodecyl adipate and other

adipate esters. The data has been compiled from various technical sources and studies to

provide a comparative overview.

Table 1: Physical and Chemical Properties

Property
Diisodecyl adipate
(DIDA)

Dioctyl adipate
(DOA) / Di(2-
ethylhexyl) adipate
(DEHA)

Diisononyl adipate
(DINA)

Molecular Formula C₂₆H₅₀O₄ C₂₂H₄₂O₄ C₂₄H₄₆O₄

Molecular Weight (

g/mol )
426.7 370.6 398.6

Density @ 20°C

(g/cm³)
~0.918 ~0.927 ~0.918

Boiling Point (°C) ~255 (at 5 mmHg) ~214 (at 5 mmHg) ~240 (at 5 mmHg)

Flash Point (°C) ~215 ~196 ~210

Pour Point (°C) <-50 ~-70 ~-60

Table 2: Plasticizer Performance in PVC Formulations
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Performance Metric
Diisodecyl adipate
(DIDA)

Dioctyl adipate
(DOA) / Di(2-
ethylhexyl) adipate
(DEHA)

Diisononyl adipate
(DINA)

Plasticizing Efficiency Good Excellent Very Good

Low-Temperature

Flexibility (Brittle

Point, °C)

Excellent (typically

<-60)

Excellent (typically

<-70)

Excellent (typically

<-65)

Volatility (Weight Loss

%, ASTM D1203)
Low Moderate Low to Moderate

Migration Resistance

(Weight Loss %, ISO

177)

High Moderate High

Resistance to

Extraction by Soapy

Water

Excellent Good Very Good

Key Performance Characteristics
Plasticizing Efficiency
Plasticizing efficiency refers to the ability of a plasticizer to impart flexibility to a polymer. It is

often measured by the reduction in the glass transition temperature (Tg) or the durometer

hardness of the plasticized material. While all adipates are effective plasticizers, shorter-chain

adipates like DOA tend to be more efficient at reducing hardness at a given concentration.[4]

DIDA, with its higher molecular weight, may require slightly higher concentrations to achieve

the same level of softness as DOA.[2]

Low-Temperature Flexibility
A key advantage of adipate plasticizers is their exceptional performance at low temperatures,

which is crucial for applications in cold climates or refrigeration.[1][2] This is typically quantified

by the brittle point, the temperature at which a plastic becomes brittle and breaks under

specified impact conditions. Adipate esters, in general, significantly lower the brittle point of
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PVC. DOA/DEHA often exhibits one of the lowest brittle points, making it a benchmark for low-

temperature performance.[4] DIDA and DINA also provide excellent low-temperature flexibility.

[2]

Volatility
The volatility of a plasticizer is its tendency to evaporate from the polymer matrix, leading to a

loss of flexibility and potential surface defects over time.[2] Higher molecular weight plasticizers

generally exhibit lower volatility. DIDA, being the highest molecular weight adipate in this

comparison, demonstrates the lowest volatility, contributing to greater permanence and a

longer service life of the end product.[2][3]

Migration Resistance
Migration is the movement of the plasticizer from the polymer to a contacting surface. This is a

critical consideration in applications where the plasticized material is in contact with other

solids, liquids, or food. Similar to volatility, migration resistance is influenced by the molecular

weight of the plasticizer. DIDA's larger molecular size hinders its mobility within the polymer

matrix, resulting in superior migration resistance compared to DOA/DEHA.[5][6]

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of adipate plasticizers.

Determination of Volatility (ASTM D1203)
This test method determines the volatile loss from a plastic material under defined conditions of

time and temperature.

Sample Preparation: A specified amount of the plasticized PVC formulation is prepared and

molded into sheets of a defined thickness.

Test Specimen: A circular specimen of a specific diameter is cut from the sheet.

Procedure: The initial weight of the specimen is recorded. The specimen is then placed in a

container with activated carbon, ensuring it is surrounded but not in direct contact (Wire
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Cage Method, Method B). The container is placed in an oven at a specified temperature

(e.g., 70°C) for a defined period (e.g., 24 hours).

Data Analysis: After the test period, the specimen is removed, cooled to room temperature,

and reweighed. The percentage of weight loss is calculated, which represents the volatility of

the plasticizer.

Determination of Migration Resistance (ISO 177)
This standard specifies a method for determining the tendency of plasticizers to migrate from a

plastic material into another material upon close contact.

Sample Preparation: A test specimen is prepared from the plasticized plastic sheet.

Absorbent Sheets: Two sheets of a standard absorbent material (e.g., activated carbon-

coated paper) are used.

Procedure: The initial weight of the test specimen is measured. The specimen is then placed

between the two absorbent sheets, and a specified pressure is applied to ensure intimate

contact. This assembly is placed in an oven at a controlled temperature (e.g., 50°C) for a

specified duration.

Data Analysis: After the test, the specimen is removed, cleaned, and reweighed. The loss in

mass of the test specimen is a measure of the plasticizer migration.
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Molecular Structure

Performance Characteristics

Molecular Weight

Volatility

Higher MW, Lower Volatility

Migration Resistance

Higher MW, Higher Resistance

Alkyl Chain Length

Low-Temperature Flexibility

Longer/Branched Chain, Good Low-Temp Flex

Plasticizing Efficiency

Shorter Chain, Higher Efficiency

DIDA (C10) DINA (C9) DOA/DEHA (C8)

Performance Testing
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(DIDA, DOA, DINA, DEHA)

Prepare PVC Formulations
(Consistent Polymer & Additive Ratios)

Molding of Test Specimens
(e.g., Sheets, Films)

Plasticizing Efficiency
(Hardness, Tg)

Low-Temperature Flexibility
(Brittle Point)

Volatility
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Data Analysis & Comparison

Conclusion: Select Optimal Plasticizer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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